Cas no 175452-89-8 ((4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid)

• Product Name: (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid
• CAS No: 175452-89-8
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• MDL: MFCD22200618
• CID: 1123766
• PubChem ID: 10872665
• Update Time: 2025-07-18

(4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-D-Glutamic acid 1-methyl ester
• FMOC-D-GLU-OME
• N-FMOC-FMOC-D-GLU(OME)
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Glu-OMe
• (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid
• AS-47094
• (R)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid
• SCHEMBL13658468
• AKOS027339759
• F12012
• (R)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoicacid
• N-Fmoc-D-glutamic acid 1-methyl ester (Fmoc-D-Glu-OMe)
• MFCD22200618
• CS-0448668
• (4R)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-5-oxopentanoic acid
• 175452-89-8
• (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
• EN300-1556569

• MDL： MFCD22200618
• Inchi： 1S/C21H21NO6/c1-27-20(25)18(10-11-19(23)24)22-21(26)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,26)(H,23,24)/t18-/m1/s1
• InChI Key： GVVDKFNHFXLOQY-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.13700
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.93000
• LogP: 3.32240

Additional information on (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid

Comprehensive Overview of (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid (CAS No. 175452-89-8)

The compound (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid (CAS No. 175452-89-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc group and a methoxy-oxo pentanoic acid moiety, makes it a valuable building block for designing peptide-based therapeutics and bioconjugates. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention in both academic and industrial settings.

One of the key applications of CAS No. 175452-89-8 lies in its role as an intermediate in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling stepwise elongation of peptide chains. Researchers are increasingly exploring its utility in synthesizing peptide-drug conjugates (PDCs), a hot topic in cancer therapy and immunomodulation. Recent studies highlight its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic methodologies.

From a structural perspective, the methoxy-5-oxo-pentanoic acid segment introduces a carboxylic acid handle, facilitating further functionalization via amide coupling or esterification. This versatility is crucial for developing prodrugs and biodegradable polymers, areas gaining traction due to their relevance in controlled-release formulations. The chiral (4R) configuration ensures stereochemical precision, a critical factor in enantioselective synthesis and bioactivity optimization.

Analytical characterization of 175452-89-8 typically involves HPLC, mass spectrometry, and NMR spectroscopy, with purity thresholds exceeding 95% for research-grade applications. Stability studies indicate optimal storage under anhydrous conditions at -20°C, a detail frequently queried by laboratory professionals. Its solubility profile—favorable in polar aprotic solvents like DMF or DMSO—further enhances its practicality in high-throughput screening workflows.

Emerging trends in AI-assisted drug discovery have spurred interest in this compound's potential as a scaffold for machine learning-driven molecular design. Computational models increasingly incorporate Fmoc-amino acid derivatives to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity), addressing a common pain point in preclinical development. Furthermore, its application in peptide nucleic acids (PNAs) synthesis positions it at the forefront of antisense therapy innovations.

Regulatory considerations for (4R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxo-pentanoic acid emphasize compliance with REACH and GMP guidelines when used in pharmaceutical contexts. Suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS), documents highly sought after by quality assurance teams. The compound's non-hazardous classification under standard handling conditions makes it accessible for academic laboratories and start-up biotech ventures alike.

In conclusion, CAS No. 175452-89-8 represents a nexus of chemical innovation and therapeutic potential. Its multifaceted applications—from peptide engineering to computational chemistry—reflect the compound's adaptability to evolving scientific paradigms. As research into personalized medicine and biomaterials accelerates, this Fmoc-protected derivative will undoubtedly remain a cornerstone of molecular design strategies.